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Compound of Interest

Compound Name: Titanium triisostearoylisopropoxide

Cat. No.: B008528

Introduction

Titanium triisostearoylisopropoxide (CAS No. 61417-49-0), hereafter referred to as TT, is a
versatile organo-titanate compound extensively utilized in the cosmetics industry. Its primary
function is as a surface modifying and coupling agent for pigments and fillers.[1][2][3][4] By
chemically bonding to the surface of inorganic particles, TT dramatically alters their surface
chemistry from hydrophilic to lipophilic.[3][4] This transformation is fundamental to achieving
superior performance in a wide range of cosmetic formulations, particularly in color cosmetics
and sunscreens.[5][6] These application notes provide an in-depth overview of the functional
benefits, mechanisms of action, and formulation guidelines for TT.

Mechanism of Action

TT functions by creating a covalent bond with the hydroxyl groups present on the surface of
inorganic pigments and fillers such as titanium dioxide, iron oxides, and talc.[7][8][9][10] The
isopropoxy group on the titanium atom is reactive and is lost during the reaction with the
particle surface, forming a stable Ti-O-pigment bond.[9] The remaining three long-chain
isostearoyl groups orient outwards, creating a dense, hydrophobic layer around the particle.[11]
This lipophilic coating reduces the surface energy of the particles, preventing their re-
agglomeration and promoting their dispersion in the oil phase of a cosmetic formulation.[4][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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